Cas no 58668-21-6 (5-Bromohexahydro-2,6-dioxo-4-pyrimidinecarboxylic Acid)

5-Bromohexahydro-2,6-dioxo-4-pyrimidinecarboxylic Acid is a brominated pyrimidine derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a hexahydropyrimidine core with a carboxylic acid group at the 4-position and bromine substitution, enhancing reactivity for further functionalization. The compound’s rigid heterocyclic framework and electrophilic bromine moiety make it a valuable intermediate in the development of bioactive molecules, particularly in medicinal chemistry for targeted modifications. Its high purity and stability under standard conditions ensure consistent performance in synthetic workflows. This compound is particularly useful for researchers exploring novel pyrimidine-based scaffolds in drug discovery and fine chemical synthesis.

5-Bromohexahydro-2,6-dioxo-4-pyrimidinecarboxylic Acid structure

58668-21-6 structure

Product Name:5-Bromohexahydro-2,6-dioxo-4-pyrimidinecarboxylic Acid

CAS No:58668-21-6

MF:C₅H₅BrN₂O₄

MW:237.008200407028

CID:1612033

PubChem ID:12245538

Update Time:2025-10-29

5-Bromohexahydro-2,6-dioxo-4-pyrimidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 4-Pyrimidinecarboxylic acid, 5-bromohexahydro-2,6-dioxo-
- 5-bromo-2,6-dioxo-1,3-diazinane-4-carboxylic acid
- 58668-21-6
- DTXSID10482171
- 5-bromo-2,6-dioxohexahydropyrimidine-4-carboxylic acid
- 5-Bromohexahydro-2,6-dioxo-4-pyrimidinecarboxylic Acid
- Inchi： 1S/C5H5BrN2O4/c6-1-2(4(10)11)7-5(12)8-3(1)9/h1-2H,(H,10,11)(H2,7,8,9,12)
- InChI Key： TWHXMCSPQHQVFV-UHFFFAOYSA-N
- SMILES： BrC1C(NC(NC1C(=O)O)=O)=O

Computed Properties

Exact Mass: 235.94325
Monoisotopic Mass: 235.94327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 95.5Å²

Experimental Properties

PSA: 95.5

5-Bromohexahydro-2,6-dioxo-4-pyrimidinecarboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B699363-25000mg	5-Bromohexahydro-2,6-dioxo-4-pyrimidinecarboxylic Acid	58668-21-6	25g	$ 81.00	2023-04-18
TRC	B699363-50000mg	5-Bromohexahydro-2,6-dioxo-4-pyrimidinecarboxylic Acid	58668-21-6	50g	$ 133.00	2023-04-18
TRC	B699363-100000mg	5-Bromohexahydro-2,6-dioxo-4-pyrimidinecarboxylic Acid	58668-21-6	100g	$ 161.00	2023-04-18
TRC	B699363-25g	5-Bromohexahydro-2,6-dioxo-4-pyrimidinecarboxylic Acid	58668-21-6	25g	$ 65.00	2022-06-06
TRC	B699363-50g	5-Bromohexahydro-2,6-dioxo-4-pyrimidinecarboxylic Acid	58668-21-6	50g	$ 105.00	2022-06-06
TRC	B699363-100g	5-Bromohexahydro-2,6-dioxo-4-pyrimidinecarboxylic Acid	58668-21-6	100g	$ 130.00	2022-06-06